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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Solvent Blue 35 (CAS No. 17354-14-2). Adherence to these

procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Solvent Blue 35 is a dye that presents several potential hazards. It is harmful if swallowed and

may cause skin, eye, and respiratory irritation.[1] Some sources also indicate that it is

suspected of causing genetic defects and cancer.[2] Therefore, stringent adherence to PPE

protocols is mandatory.

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b077152?utm_src=pdf-interest
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170320/14899712195645536.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0516/Solvent-Blue-35-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description Citations

Acute Oral Toxicity
Harmful if swallowed, may

cause gastrointestinal irritation.
[1][2]

Skin Irritation/Sensitization

May cause skin irritation and

potentially an allergic skin

reaction.

[1]

Eye Irritation
Dust may cause irritation and

inflammation.

Respiratory Irritation
May cause irritation of the

respiratory tract.

Chronic Hazards
Suspected of causing genetic

defects and cancer.

Combustibility

As a powder, it can form

combustible dust

concentrations in the air.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.cncolorchem.com/upLoad/file/20170320/14899712195645536.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0516/Solvent-Blue-35-SDS-MedChemExpress.pdf
https://www.cncolorchem.com/upLoad/file/20170320/14899712195645536.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category
Specific
Recommendations

Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles with side-shields.

Skin Protection

Wear appropriate protective

gloves (e.g., rubber gloves)

and impervious clothing to

prevent skin exposure.

Respiratory Protection

Use an approved respirator if

ventilation is inadequate or

when dust is generated.

Body Protection
Wear a laboratory coat and

close-toed footwear.

Operational Plan for Safe Handling
Proper handling procedures are crucial to minimize exposure and prevent accidents.

Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood or other local exhaust ventilation

to control airborne levels.

Ensure an eyewash station and safety shower are readily accessible.

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid generating dust. Minimize dust generation and accumulation.

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in areas where Solvent Blue 35 is handled.
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Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area.

Keep containers tightly closed and preserve in light-resistant containers.

Store away from incompatible materials such as strong oxidizing and reducing agents.

Emergency and Disposal Plan
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.

Skin Contact

Flush skin with plenty of soap

and water. Get medical aid if

irritation develops or persists.

Remove contaminated clothing

and wash before reuse.

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid immediately.

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

Spill and Leak Procedures:

Evacuate personnel from the area.

Wear appropriate personal protective equipment as indicated in the PPE section.

Avoid generating dust.

Carefully sweep or vacuum up the material and place it into a suitable, labeled disposal

container.
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Clean the spill area thoroughly.

Disposal Plan:

Dispose of waste Solvent Blue 35 and contaminated materials in a designated, clearly

labeled, and sealed container.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Dispose of the sealed waste containers through an authorized hazardous waste

management facility.

Do not allow the product to enter drains, other waterways, or soil.

Once emptied, original containers should be punctured to prevent reuse.

Experimental Protocols
The provided search results focus on the safety and handling of Solvent Blue 35 and do not

contain specific experimental protocols. For detailed methodologies, researchers should refer

to their specific experimental designs and relevant scientific literature. The primary use of

Solvent Blue 35 identified in the search results is as a dye for staining triglycerides in animal

tissues.

Visual Guides
To further aid in operational preparedness, the following diagrams illustrate key procedural

workflows.
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Caption: Standard Operating Procedure for Handling Solvent Blue 35.
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Caption: Emergency Response Workflow for a Solvent Blue 35 Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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